Cas no 884586-68-9 (4-Hydroxy-4-piperidinepropanol)

• Product Name: 4-Hydroxy-4-piperidinepropanol
• CAS No: 884586-68-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD30536549
• CID: 2951034
• Update Time: 2025-05-19

4-Hydroxy-4-piperidinepropanol Chemical and Physical Properties

Names and Identifiers

• 4-羟基-4哌啶丙醇
• 4-(3-hydroxypropyl)piperidin-4-ol
• 4-Hydroxy-4-piperidinepropanol
• 4-(3-Hydroxy-propyl)-piperidin-4-ol
• starbld0007835
• 4-Piperidinepropanol,4-hydroxy-
• A900134

• MDL： MFCD30536549
• Inchi： 1S/C8H17NO2/c10-7-1-2-8(11)3-5-9-6-4-8/h9-11H,1-7H2
• InChI Key： XQTJRNYBQJUJRK-UHFFFAOYSA-N
• SMILES： OC1(CCCO)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• XLogP3: -0.5
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Hydroxy-4-piperidinepropanol

Introduction to 4-Hydroxy-4-Piperidinepropanol (CAS No. 884586-68-9)

4-Hydroxy-4-piperidinepropanol (CAS No. 884586-68-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound, also referred to as piperidine derivative with hydroxyl functionality, has garnered attention due to its unique chemical properties and potential for advanced functional materials.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The hydroxyl group in 4-hydroxy-4-piperidinepropanol plays a critical role in enhancing solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

The structure of 4-hydroxy-4-piperidinepropanol consists of a piperidine ring with a hydroxyl group attached at the fourth position and a propanol chain extending from the same carbon atom. This configuration imparts unique electronic and steric properties, enabling the compound to participate in various chemical reactions, such as nucleophilic substitutions and condensations.

Research into the synthesis of piperidine derivatives has led to innovative methods for producing 4-hydroxy-4-piperidinepropanol with high purity and yield. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are valuable for studying stereochemical effects in biological systems.

In terms of applications, 4-hydroxy-4-piperidinepropanol has been explored as a building block for constructing complex molecules with potential therapeutic benefits. Its ability to form hydrogen bonds makes it suitable for designing drugs targeting protein-protein interactions or enzyme active sites.

Moreover, the compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical and thermal properties. The hydroxyl functionality allows for easy modification and cross-linking, enabling the creation of high-performance materials for industrial applications.

Recent studies have also investigated the environmental impact of 4-hydroxy-4-piperidinepropanol, focusing on its biodegradability and toxicity profiles. These findings are crucial for ensuring sustainable practices in its production and use across various industries.

In conclusion, 4-hydroxy-4-piperidinepropanol (CAS No. 884586-68-9) is a multifaceted compound with wide-ranging applications and ongoing research interest. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in modern chemical innovation.